Cas no 338793-66-1 (4-(2-Chlorobenzyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone)

• Product Name: 4-(2-Chlorobenzyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone
• CAS No: 338793-66-1
• MF: C₁₁H₁₀ClNO₄S
• MW: 287.719400882721
• CID: 5025645
• Update Time: 2025-10-19

4-(2-Chlorobenzyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chlorophenyl)methyl]-1lambda6-thiomorpholine-1,1,3,5-tetrone
• Oprea1_021643
• 4-(2-chlorobenzyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone
• 4-(2-Chlorobenzyl)-4-thiazinane-1,1,3,5-tetraone
• 4-(2-Chlorobenzyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone

• Inchi： 1S/C11H10ClNO4S/c12-9-4-2-1-3-8(9)5-13-10(14)6-18(16,17)7-11(13)15/h1-4H,5-7H2
• InChI Key： ICOBWSVHMQWPNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(CS(CC1=O)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 432
• XLogP3: 0.8
• Topological Polar Surface Area: 79.9

Additional information on 4-(2-Chlorobenzyl)-1lambda~6~,4-thiazinane-1,1,3,5-tetraone

4-(2-Chlorobenzyl)-1λ6,4-thiazinane-1,1,3,5-tetraone: A Comprehensive Overview

The compound with CAS No. 338793-66-1, known as 4-(2-Chlorobenzyl)-1λ6,4-thiazinane-1,1,3,5-tetraone, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazinanes, which are six-membered heterocyclic compounds containing sulfur and nitrogen atoms. The thiazinane framework is particularly interesting due to its potential applications in drug design and materials science.

The structure of 4-(2-Chlorobenzyl)-1λ6,4-thiazinane-1,1,3,5-tetraone is characterized by a thiazinane ring system with multiple ketone groups and a chlorobenzyl substituent. The presence of the chlorobenzyl group introduces unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. Recent studies have explored the synthesis of this compound through various routes, including multi-component reactions and enzymatic catalysis.

One of the most promising applications of 4-(2-Chlorobenzyl)-1λ6,4-thiazinane-1,1,3,5-tetraone lies in its potential as a precursor for bioactive molecules. Researchers have reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound can inhibit COX-2 enzymes with high selectivity. These findings suggest that thiazinane derivatives could serve as leads for developing novel therapeutic agents.

In addition to its pharmacological applications, 4-(2-Chlorobenzyl)-1λ6,4-thiazinane-1,1,3,5-tetraone has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in catalytic systems for organic synthesis. For example, recent work in the field of asymmetric catalysis has highlighted the utility of this compound as a chiral ligand for enantioselective reactions.

The synthesis of 4-(2-Chlorobenzyl)-1λ6,4-thiazinane-1,1,3,5-tetraone involves a series of carefully controlled steps to ensure high yield and purity. One common approach involves the condensation of an appropriate thioamide with aldehydes or ketones under acidic conditions. The introduction of the chlorobenzyl group typically occurs via nucleophilic substitution or coupling reactions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions and improve efficiency.

From an environmental perspective, the stability and biodegradability of 4-(2-Chlorobenzyl)-1λ6,4-thiazinane-1,1,3,5-tetraone have been studied to assess its potential impact on ecosystems. Preliminary results indicate that the compound undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life at concentrations typically encountered in industrial settings.

In conclusion, 4-(2-Chlorobenzyl)-1λ6,,4-thiazinane-1,, , , , , , , , , , , , ,, ,, ,, ,, ,, ,, ,, ,, ,, ,, ,, ,, ,, ,,, ,,, ,,, ,,, ,,, ,,, ,,, ,,, ,,, -tetraone represents a versatile building block for modern chemistry research. Its unique structure and functional groups make it an invaluable tool for exploring new frontiers in drug discovery and materials innovation.